2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[6-(4-bromophenyl)pyridazin-3-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C15H12BrN5OS2/c1-9-18-21-15(24-9)17-13(22)8-23-14-7-6-12(19-20-14)10-2-4-11(16)5-3-10/h2-7H,8H2,1H3,(H,17,21,22)
• InChI Key: WHDHOJPEYQYVPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)Br
• Molecular Formula: C15H12BrN5OS2
• Molecular Weight: 422.3 g/mol

Description

2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C15H12BrN5OS2 and its molecular weight is 422.32. The purity is usually 95%.
BenchChem offers high-quality 2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

• Synthesized compounds, including variants of the chemical , have demonstrated good antimicrobial activity. Particularly, derivatives with similar structures have shown high activity against various microbial strains, indicating potential for antimicrobial applications (Fahim & Ismael, 2019).
• Additional studies on novel heterocyclic compounds incorporating sulfamoyl moiety, similar to the chemical, have shown promising results as antimicrobial agents (Darwish et al., 2014).

Insecticidal Activity

• Research on derivatives of similar chemical structures has included their assessment as insecticidal agents against the cotton leafworm, suggesting potential in pest control applications (Fadda et al., 2017).

Anticancer Potential

• Certain derivatives of the chemical have shown significant anticancer activity against various cancer cell lines. This indicates a potential for development in cancer treatment research (Ekrek et al., 2022).
• Other studies have also highlighted the synthesis of N-substituted-2-amino-1,3,4-thiadiazoles, showing promising results in cytotoxicity and antioxidant activities, which could be relevant for cancer research (Hamama et al., 2013).

Industrial Applications

• Pyridazinone derivatives, related to the chemical , have been synthesized and tested as antioxidants for base oil, showing effectiveness in oil improvement, which can be valuable in industrial applications (Nessim, 2017).